CHLORINATEDALKANESC18-20

• CAS No.: 106232-85-3
• Molecular Formula: C15H19NO3

Description

Chlorinated alkanes C18–20 are a subgroup of chlorinated paraffins (CPs), characterized by linear alkane chains containing 18 to 20 carbon atoms and varying degrees of chlorination (typically 30–70% chlorine by mass) . These compounds are synthesized via radical chlorination of n-alkane feedstocks under controlled conditions, resulting in mixtures of polychlorinated isomers .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₁₈–₂₀H₃₇–₄₁Clₓ (x varies with chlorination level).
• CAS No.: 106262-85-3 (generic for C18–20 chlorinated alkanes) .
• Density : ~1.17 g/cm³ at 25°C .
• Applications : Used as flame retardants, plasticizers in PVC, lubricant additives, and metalworking fluids due to their thermal stability and low volatility .

Comparison with Similar Compounds

Chlorinated Alkanes with Shorter Carbon Chains

C10–13 Chlorinated Alkanes

• Molecular Formula : C₁₀–₁₃H₁₉–₂₇Clₓ.
• CAS No.: 85535-85-9 (generic for C10–13 CPs).
• Density : ~1.29–1.33 g/cm³ (higher chlorine content than C18–20) .
• Applications : Predominantly used as flame retardants in paints and textiles.
• Environmental Impact : More volatile and mobile in aquatic systems than C18–20, but less persistent due to shorter carbon chains .

C14–17 Chlorinated Alkanes

• Molecular Formula : C₁₄–₁₇H₂₉–₃₅Clₓ.
• CAS No.: 85536-22-5.
• Density : ~1.25–1.30 g/cm³.
• Applications : Intermediate lubricants and plasticizers.
• Degradation : Susceptible to microbial reductive dehalogenation by organisms like Dehalogenimonas lykanthroporepellens BL-DC-9T, which preferentially target medium-chain CPs .

Chlorinated Paraffins with Varying Chlorine Content

Property	Low Chlorine (30–40%)	High Chlorine (60–70%)
Viscosity	Low (liquid)	High (waxy solid)
Thermal Stability	Moderate	High
Toxicity	Lower acute toxicity	Higher bioaccumulation
Regulatory Status	Restricted in EU	Banned in many regions

Chlorinated alkanes C18–20 typically fall into the medium-to-high chlorine content category, making them less volatile but more bioaccumulative than low-chlorine CPs .

Environmental and Regulatory Comparison

Compound	Half-life (Soil)	Regulatory Status (US EPA)	Stockholm Convention Listing
C10–13 CPs	1–2 years	Significant New Use Rule (SNUR)	Listed (Annex A)
C14–17 CPs	3–5 years	Partial restrictions	Under review
C18–20 CPs	5–10 years	SNUR (PMN P–12–433)	Proposed for listing

C18–20 chlorinated alkanes exhibit the longest environmental half-life due to their resistance to microbial degradation, necessitating stringent regulatory controls .

Mechanistic Insights into Degradation

Shorter-chain CPs (C10–13) undergo faster reductive dehalogenation via enzymes like PceA and TceA, which cleave chlorine atoms from terminal carbons. In contrast, C18–20 CPs require specialized microbial consortia for degradation, often involving cometabolic pathways with electron donors like hydrogen .